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Compound of Interest

Compound Name: ST-836 hydrochloride

Cat. No.: B1139235 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These guidelines provide detailed procedures for the preparation, storage, and handling of

stock solutions of ST-836 hydrochloride, a dopamine receptor ligand investigated for its

potential as an antiparkinsonian agent. Adherence to these protocols is crucial for ensuring the

accuracy and reproducibility of experimental results.

Summary of Quantitative Data
For ease of reference, the key quantitative data for ST-836 hydrochloride are summarized in

the table below. This information is essential for accurate preparation of stock solutions and for

maintaining the stability of the compound.

Parameter Value Source

Molecular Weight 451.07 g/mol [1][2]

Appearance White to off-white solid [3]

Recommended Solvent DMSO [2]

Storage of Solid -20°C for up to 2 years [4]

Storage of DMSO Stock

Solution

-80°C for up to 6 months -20°C

for up to 1 month 4°C for up to

2 weeks

[3][4]
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Experimental Protocols
Protocol 1: Preparation of a 10 mM ST-836
Hydrochloride Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of ST-836 hydrochloride in

dimethyl sulfoxide (DMSO). This concentration is a common starting point for many in vitro

assays.

Materials:

ST-836 hydrochloride powder

Anhydrous/molecular sieves-dried Dimethyl Sulfoxide (DMSO)

Sterile, amber glass vials or polypropylene tubes

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

Sonicator water bath (optional, but recommended)

Procedure:

Pre-weighing Preparation: Allow the vial of ST-836 hydrochloride powder to equilibrate to

room temperature for at least 15-20 minutes before opening to prevent condensation of

moisture.

Weighing: Tare a sterile vial on a calibrated analytical balance. Carefully weigh the desired

amount of ST-836 hydrochloride powder. For 1 mL of a 10 mM stock solution, you will need

4.51 mg of ST-836 hydrochloride.

Calculation: 10 mmol/L * 1 L/1000 mL * 451.07 g/mol * 1000 mg/g = 4.51 mg/mL
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Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the

weighed ST-836 hydrochloride. For the example above, add 1 mL of DMSO.

Solubilization: Cap the vial tightly and vortex thoroughly for 1-2 minutes to facilitate

dissolution. If the compound does not fully dissolve, brief sonication in a water bath and

gentle warming to 37°C can aid in solubilization.[2] Visually inspect the solution to ensure it

is clear and free of particulates.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes in sterile, amber vials or polypropylene tubes. Store the aliquots

at -80°C for long-term storage (up to 6 months) or at -20°C for shorter-term storage (up to 1

month).[3][4]

Protocol 2: Preparation of Working Solutions
This protocol outlines the dilution of the high-concentration stock solution to a final working

concentration for use in experiments.

Materials:

10 mM ST-836 hydrochloride stock solution in DMSO

Appropriate sterile aqueous buffer or cell culture medium

Sterile tubes and pipette tips

Procedure:

Thawing: Thaw a single aliquot of the 10 mM ST-836 hydrochloride stock solution at room

temperature.

Serial Dilution (Recommended): To ensure accuracy, it is recommended to perform serial

dilutions rather than a single large dilution.

For example, to prepare a 10 µM working solution, first prepare an intermediate dilution by

adding 10 µL of the 10 mM stock solution to 990 µL of your desired buffer or medium to

create a 100 µM intermediate solution.
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Next, dilute the 100 µM intermediate solution by adding 100 µL to 900 µL of buffer or

medium to achieve the final 10 µM working concentration.

Mixing: Gently mix the working solution by pipetting up and down or by gentle inversion.

Avoid vigorous vortexing, especially if the solution contains proteins.

Immediate Use: It is recommended to prepare working solutions fresh for each experiment

and use them immediately. The stability of ST-836 hydrochloride in aqueous solutions has

not been widely reported.

Mandatory Visualizations
The following diagrams illustrate the key processes involved in the preparation and use of ST-
836 hydrochloride stock solutions.

Experimental Workflow: ST-836 Hydrochloride Stock Solution Preparation

Stock Solution Preparation Storage & Use

Equilibrate ST-836
 to Room Temp

Weigh ST-836
Hydrochloride

Add Anhydrous
DMSO

Vortex / Sonicate
 to Dissolve

Aliquot into
Single-Use Vials

Store at -80°C
or -20°C

Prepare Working
Dilutions

Click to download full resolution via product page

Caption: Workflow for preparing ST-836 hydrochloride stock solutions.
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Logical Relationships in Solution Preparation
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Caption: Key inputs, processes, and outputs for solution preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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